Cas no 949374-62-3 (4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine)

• Product Name: 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine
• CAS No: 949374-62-3
• MF: C₁₈H₂₃ClN₂O₄S
• MW: 398.904222726822
• CID: 6536210
• PubChem ID: 17509686
• Update Time: 2025-08-02

4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-[2-(4-chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine
• EN300-26599737
• Z228699246
• AKOS001345527
• 949374-62-3
• 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine

• Inchi： 1S/C18H23ClN2O4S/c19-17-5-3-15(4-6-17)7-13-26(23,24)21-8-1-2-16(14-21)18(22)20-9-11-25-12-10-20/h3-7,13,16H,1-2,8-12,14H2/b13-7+
• InChI Key： IIXXODRYDZEBQU-NTUHNPAUSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(N1CCCC(C(N2CCOCC2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 398.1067061g/mol
• Monoisotopic Mass: 398.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine

Comprehensive Overview of 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine (CAS No. 949374-62-3)

4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine (CAS No. 949374-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a piperidine ring, a morpholine moiety, and a 4-chlorophenyl group, making it a versatile intermediate for drug discovery and material science applications. Researchers and industry professionals frequently search for its synthetic pathways, biological activity, and industrial uses, reflecting its growing relevance in modern chemistry.

The compound's molecular structure is characterized by the presence of a sulfonyl linker, which enhances its stability and reactivity. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, areas of high interest in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, aligning with the current trend in targeting protein kinases for therapeutic interventions. The 4-chlorophenyl group further contributes to its lipophilicity, a critical factor in drug absorption and distribution.

In the context of green chemistry and sustainable synthesis, 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine has been investigated for its compatibility with eco-friendly reaction conditions. This aligns with the increasing demand for environmentally benign chemical processes, a hot topic in both academic and industrial circles. Researchers are also examining its role in catalysis and polymer chemistry, where its structural motifs can be leveraged to create advanced materials.

The compound's CAS No. 949374-62-3 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance. Its safety profile and handling guidelines are frequently queried in professional databases, underscoring the importance of transparency in chemical research. While not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage.

From a commercial perspective, 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine is available through specialized chemical suppliers, often in high purity grades suitable for research and development. The growing interest in custom synthesis and contract manufacturing has further amplified its market presence, particularly in regions with robust pharmaceutical sectors like North America, Europe, and Asia.

In summary, 4-{1-[2-(4-Chlorophenyl)ethenesulfonyl]piperidine-3-carbonyl}morpholine (CAS No. 949374-62-3) represents a compelling case study in the intersection of structural complexity and functional versatility. Its applications span drug design, material science, and sustainable chemistry, making it a valuable asset for researchers tackling contemporary challenges in these fields. As the scientific community continues to explore its potential, this compound is poised to remain a topic of keen interest and innovation.